Cas no 2680809-94-1 (3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid)

• Product Name: 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid
• CAS No: 2680809-94-1
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 5649490
• PubChem ID: 165910934
• Update Time: 2025-07-08

3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280203
• [3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-yl]carbamic acid
• 2680809-94-1
• 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid

• Inchi： 1S/C9H14F3NO4/c1-7(2,3)17-5(14)8(4,9(10,11)12)13-6(15)16/h13H,1-4H3,(H,15,16)
• InChI Key： NCGPPEOGCHADHV-UHFFFAOYSA-N
• SMILES： FC(C(C)(C(=O)OC(C)(C)C)NC(=O)O)(F)F

Computed Properties

• Exact Mass: 257.08749241g/mol
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid

3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid: A Comprehensive Technical Profile

In the evolving landscape of fluorinated organic compounds, 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid (CAS 2680809-94-1) has emerged as a compound of significant interest across pharmaceutical and specialty chemical applications. This trifluoromethyl-containing carbamate derivative combines unique structural features that make it valuable for advanced synthetic routes and material science innovations.

The molecular architecture of 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid features three critical functional groups: a tert-butoxy carbonyl moiety, a trifluoromethyl ketone segment, and a carbamic acid unit. This trifecta of functionalities enables diverse reactivity patterns that researchers are actively exploring in prodrug design and controlled-release formulations - topics currently trending in medicinal chemistry forums.

Recent patent analyses reveal growing applications of CAS 2680809-94-1 in developing enzyme-stable protecting groups for sensitive amine functionalities. The tert-butoxy trifluoromethyl combination provides exceptional stability against hydrolytic cleavage while maintaining excellent solubility profiles - addressing two frequent challenges noted in recent peptide therapeutics research publications.

From a synthetic chemistry perspective, the 3-oxopropan-2-yl backbone of this compound offers versatile handles for nucleophilic displacements and carbon-carbon bond formations. Industry reports indicate particular utility in constructing fluorinated heterocycles, with several pharmaceutical companies investigating its potential as a building block for metabolic stability enhancement in lead optimization programs.

The physicochemical properties of 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid contribute to its growing adoption. With calculated logP values suggesting favorable membrane permeability and the trifluoromethyl group providing enhanced metabolic resistance, these characteristics align perfectly with current drug discovery priorities focused on improving oral bioavailability of challenging molecules.

Analytical methodologies for CAS 2680809-94-1 typically employ advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound's complexity. Quality control protocols emphasize monitoring the stability of both the carbamate linkage and tert-butyl ester functionalities under various storage conditions - a frequent inquiry among quality assurance professionals in pharmaceutical development.

In material science applications, the 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-yl moiety has shown promise as a modifier for polymer side chains, imparting both lipophilicity and chemical resistance to engineered materials. Recent conference presentations highlight its use in developing fluorinated coatings with improved environmental stability.

The commercial availability of 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid has expanded significantly since 2020, with current market analyses projecting continued growth in demand. Pricing trends reflect both the compound's synthetic complexity and its value in enabling novel structure-activity relationships in medicinal chemistry programs.

Environmental and handling considerations for CAS 2680809-94-1 follow standard protocols for carbamate compounds, with particular attention to moisture control during storage. The tert-butoxy carbonyl group demonstrates good stability under ambient conditions, though technical bulletins recommend inert atmosphere storage for long-term preservation of reagent-grade material.

Future research directions for this compound likely focus on expanding its utility in asymmetric synthesis and exploring its potential as a chiral auxiliary. The presence of both stereogenic centers and electron-withdrawing groups makes 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid particularly intriguing for developing novel stereoselective transformations - a hot topic in contemporary organic methodology development.

For researchers considering 2680809-94-1 in their work, recent literature suggests successful applications in multi-component reactions and cascade processes. The compound's balanced reactivity profile enables participation in both nucleophilic and electrophilic reaction pathways, making it adaptable to various synthetic strategies currently popular in complex molecule construction.

As the pharmaceutical industry continues prioritizing fluorine-containing motifs, compounds like 3-(tert-butoxy)-1,1,1-trifluoro-2-methyl-3-oxopropan-2-ylcarbamic acid will likely see expanded utilization. Its unique combination of steric protection, electronic effects, and metabolic stability contributions position it as a valuable tool for addressing contemporary challenges in drug design and material engineering.